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Compound of Interest

Compound Name: 2-Tridecenal

Cat. No.: B1594614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the (E) and (Z) isomers of 2-tridecenal. The information is curated for

professionals in research and development, with a focus on data-driven insights and

experimental considerations.

Core Physicochemical Properties
The following tables summarize the key quantitative data for the isomers of 2-tridecenal. Data

for the (E)-isomer is more readily available due to its prevalence as the major component in

commercial preparations. Information on the pure (Z)-isomer is limited in the current literature.

Table 1: General and Physical Properties of 2-Tridecenal
Isomers
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Property (E)-2-Tridecenal (Z)-2-Tridecenal

CAS Number 7069-41-2[1]
74962-99-5 (for the

corresponding alcohol)[2]

Molecular Formula C₁₃H₂₄O[1] C₁₃H₂₄O

Molecular Weight 196.33 g/mol [1] 196.33 g/mol

Appearance
Colorless to pale yellow oily

liquid[3][4]
Data not available

Boiling Point 115-118 °C at 10 mmHg[5] Data not available

Density 0.85 g/mL at 25 °C[5] Data not available

Refractive Index n20/D 1.459[5] Data not available

Table 2: Solubility and Partitioning of (E)-2-Tridecenal
Property Value

Water Solubility Insoluble[3][4]

Solubility in Organic Solvents Soluble in alcohol[4]

LogP (Octanol-Water Partition Coefficient) 5.3[1]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 2-tridecenal isomers.

Table 3: Spectroscopic Data for (E)-2-Tridecenal
Technique Key Data Points

¹H NMR Data available through spectral databases.[1]

¹³C NMR Data available through spectral databases.[1]

Mass Spectrometry (MS)
Available spectral data can be found in public

repositories.[6]
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Note: Specific spectral data for the pure (Z)-2-tridecenal isomer is not readily available in the

reviewed literature.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-tridecenal
isomers are not extensively published. However, based on general organic chemistry principles

and related literature, the following methodologies are proposed.

Synthesis of 2-Tridecenal Isomers via Wittig Reaction
The Wittig reaction is a widely used method for the stereoselective synthesis of alkenes from

aldehydes and ketones.[7][8][9][10][11]

Diagram of the Wittig Reaction Workflow:

Crude (E/Z)-2-Tridecenal Mixture Preparative Column Chromatography
(e.g., Silica Gel, AgNO₃-impregnated Silica) Fraction Collection Analysis of Fractions

(TLC, GC-MS)

Pure (E)-2-Tridecenal

Pure (Z)-2-Tridecenal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

